![molecular formula C16H12N4OS2 B2680955 N'-(4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide CAS No. 851977-95-2](/img/structure/B2680955.png)
N'-(4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide, also known as MBTH-Hydrazone, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in different studies.
Scientific Research Applications
Synthesis and Chemical Properties
N'-(4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide and related compounds have been synthesized through various methods, including microwave-assisted synthesis and refluxing techniques. These compounds have been characterized using 1H NMR, Mass spectral data, and other analytical methods to establish their structures. The synthesized compounds have shown potential applications in medicinal chemistry due to their significant antimicrobial activities. This is illustrated by the synthesis of new 2-substituted benzothiazole derivatives and their evaluation for antimicrobial activity by Rajeeva et al. (2009) and the microwave-assisted synthesis of 4-hydroxy-N'-[1-phenylethylidene]-2H/2-methyl-1,2-benzothiazine-3-carbohydrazide 1,1-dioxides as anti-microbial agents by Ahmad et al. (2011) (Rajeeva et al., 2009) (Ahmad et al., 2011).
Antimicrobial Activity
The antimicrobial activity of this compound derivatives has been a significant focus of research. These compounds exhibit moderate to significant antimicrobial (anti-bacterial and anti-fungal) activities. The structure-activity relationship analysis has indicated that compounds with greater lipophilicity, such as N-methyl analogues, possess higher anti-bacterial activities. This suggests potential applications in developing new antimicrobial agents for treating infections caused by resistant bacteria and fungi. Studies by Rehman et al. (2009) and Karrouchi et al. (2020) provide insights into the synthesis of these compounds and their biological evaluation against a range of microbial species (Rehman et al., 2009) (Karrouchi et al., 2020).
Anticancer Applications
Another critical area of research is the evaluation of this compound derivatives for anticancer activity. These compounds have been synthesized and tested for their potential to inhibit cancer cell growth. The anticancer activity of these compounds is investigated through various in vitro and in vivo models, highlighting their potential as novel therapeutic agents for cancer treatment. The study by Osmaniye et al. (2018) discusses the synthesis of new benzothiazole acylhydrazones as anticancer agents and their evaluation against several cancer cell lines, demonstrating promising anticancer activity (Osmaniye et al., 2018).
Mechanism of Action
Target of Action
Benzothiazole derivatives have been known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and antitumor properties .
Mode of Action
It’s worth noting that benzothiazole derivatives have been reported to interact with their targets, leading to changes that result in their biological activities .
Biochemical Pathways
N’-(4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide may affect several biochemical pathways. For instance, some benzothiazole derivatives have been found to inhibit quorum sensing pathways in bacteria, affecting behaviors such as biofilm formation, virulence production, and other pathogenesis .
Result of Action
Benzothiazole derivatives have been reported to exhibit various biological activities, including antimicrobial, antifungal, and antitumor effects .
properties
IUPAC Name |
N'-(4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4OS2/c1-9-5-4-8-12-13(9)18-16(23-12)20-19-14(21)15-17-10-6-2-3-7-11(10)22-15/h2-8H,1H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLCJNGPXTPRDJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NNC(=O)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.